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Compound of Interest

Carbonodithioic acid, O,S-dimethyl!

Compound Name:
ester

Cat. No.: B034010

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of O-methyl S-methyl dithiocarbonate,
a versatile chemical intermediate. The document details its chemical properties, synthesis
protocols, and known applications, with a focus on data relevant to research and development.

Core Chemical Properties

O-methyl S-methyl dithiocarbonate, also known by its systematic name O,S-dimethyl

carbonodithioate, is an organosulfur compound. Its fundamental properties are summarized
below.

Property Value Source
Molecular Formula C3He0OS:2 [1]
Molecular Weight 122.21 g/mol [1]
CAS Number 19708-81-7 [1]
IUPAC Name O-mety [1]

methylsulfanylmethanethioate

Synthesis Protocols
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The synthesis of O-alkyl S-methyl dithiocarbonates can be achieved through various methods.
A notable and efficient method is a one-pot phase transfer synthesis.

One-Pot Phase Transfer Synthesis

This procedure allows for the formation of O-alkyl, S-methyl dithiocarbonates from an alcohol,
carbon disulfide, methyl iodide, and aqueous sodium hydroxide under phase transfer catalysis
conditions. The reaction typically proceeds at room temperature and is completed within 0.5 to
1.5 hours.[2]

Experimental Workflow:

Caption: One-Pot Phase Transfer Synthesis Workflow.

Chemical Reactivity and Applications

O-methyl S-methyl dithiocarbonate serves as a valuable intermediate in organic synthesis. Its
reactivity is centered around its utility as a methylthiocarbonylating agent.

Synthesis of S-Methyl Arylcarbamothioates

0O,S-Dimethyl carbonodithioate is a safe and effective reagent for the methylthiocarbonylation
of primary arylamines to produce S-methyl arylcarbamothioates. This reaction can be
performed under solvent-free conditions at 45°C.[3]

Preparation of Alkyl-Ureas

A multi-step process utilizing O,S-dimethyl dithiocarbonate as a starting material can be
employed to synthesize alkyl-ureas. This process involves the initial reaction with a primary
amine, followed by isomerization and subsequent reaction to yield the final urea product.[4]

Logical Relationship for Alkyl-Urea Synthesis:
Caption: Synthesis Pathway to Alkyl-Ureas.

Biological Activity

Currently, there is a lack of publicly available research detailing the specific biological activities,
mechanisms of action, or signaling pathways associated with O-methyl S-methyl
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dithiocarbonate in the context of drug development. While related dithiocarbonates have been
noted for their biological activities, specific data for the O-methyl S-methyl derivative is not
prevalent in the reviewed literature.[2]

Conclusion

O-methyl S-methyl dithiocarbonate is a well-characterized chemical compound with established
synthetic routes and applications as an intermediate in organic chemistry. Its utility in the
synthesis of carbamothioates and ureas is documented. However, for professionals in drug
development, it is crucial to note the current absence of in-depth studies on its biological
effects. Future research may uncover potential pharmacological relevance, but as of now, its
primary role remains in synthetic chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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